Cas no 1804067-42-2 (Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate
• CAS No: 1804067-42-2
• MF: C₁₂H₁₂BrIO₃
• MW: 411.030355453491
• CID: 4959338
• Update Time: 2025-10-31

Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate

• Inchi： 1S/C12H12BrIO3/c1-2-17-12(16)9-4-3-8(14)7-10(9)11(15)5-6-13/h3-4,7H,2,5-6H2,1H3
• InChI Key： DCJMCWCNYQTEKM-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=C(C=1)C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate

Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate: A Comprehensive Overview

Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate, with the CAS number 1804067-42-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an ethyl ester group, a 3-bromopropanoyl substituent, and an iodine atom attached to a benzoate ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The benzoate core of Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate serves as a foundational structure for various chemical reactions. The presence of the iodine atom at the para position of the benzene ring introduces unique electronic properties, which can influence the reactivity and stability of the molecule. Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry, particularly in the development of bioactive agents with high selectivity and potency.

One of the most notable features of Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate is its ability to undergo nucleophilic aromatic substitution (NAS) reactions. This reactivity is attributed to the electron-withdrawing effects of both the iodine atom and the ester group, which activate specific positions on the benzene ring for substitution. Researchers have exploited this property to synthesize derivatives with enhanced biological activity, such as anti-inflammatory and anticancer agents.

The 3-bromopropanoyl substituent adds another layer of complexity to this compound. Bromine's electronegativity and its ability to participate in various chemical transformations make it a valuable component in organic synthesis. Recent advancements in catalytic methods have enabled more efficient syntheses of Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate, reducing production costs and improving scalability for industrial applications.

In terms of applications, Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate has shown promise in the development of advanced materials, particularly in the field of optoelectronics. Its aromatic structure and halogen substituents contribute to desirable electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Ongoing research is focused on optimizing its electronic characteristics to enhance device performance.

From a synthetic perspective, Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate can be prepared through a variety of routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been refined over time to improve yields and minimize by-products. The compound's stability under various reaction conditions also makes it suitable for use as an intermediate in more complex synthetic pathways.

Recent studies have also explored the biological activity of Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate derivatives. For instance, certain analogs have demonstrated potent inhibitory effects against key enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. Additionally, preliminary toxicity studies indicate that these compounds exhibit low cytotoxicity, making them promising candidates for further drug development.

In conclusion, Ethyl 2-(3-bromopropanoyl)-4-iodobenzoate is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern chemistry.